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Compound of Interest

1,3-Benzodioxole-5-sulfonyl
Compound Name:
chloride

Cat. No.: B056689

Essential Safety and Handling Guide for 1,3-
Benzodioxole-5-sulfonyl chloride

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,3-Benzodioxole-5-sulfonyl
chloride (CAS No. 115010-10-1). Adherence to these procedures is essential for ensuring
laboratory safety.

Chemical Safety Overview

1,3-Benzodioxole-5-sulfonyl chloride is classified as a corrosive solid that causes severe
skin burns and eye damage.[1] It may also cause respiratory irritation.[1] Ingestion can lead to
severe swelling and damage to delicate tissues, with a risk of perforation.[1]
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Hazard Classification

Description

Skin Corrosion/Irritation

Category 1B: Causes severe skin burns and eye

damage.[1]

Serious Eye Damage/Irritation

Category 1: Causes serious eye damage.[1]

Specific target organ toxicity

Category 3: May cause respiratory irritation.[1]

Acute Toxicity (Oral)

Category 4: Harmful if swallowed.

Aquatic Hazard (Short-term)

Category 3: Harmful to aquatic life.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling 1,3-Benzodioxole-5-

sulfonyl chloride.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield (8-inch minimum).

[2]

To protect against splashes
and dust that can cause

severe eye damage.[1]

Skin Protection

Impervious gloves (e.g., nitrile
rubber) and a complete suit

protecting against chemicals.

[2](3]

To prevent skin contact which

can cause severe burns.[1]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if irritation is experienced.[1]
Use in a well-ventilated area or

under a chemical fume hood.

[1]14]

To prevent inhalation of dust or
vapors which can cause

respiratory irritation.[1]

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for minimizing risks.

Experimental Workflow
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Experimental Workflow for 1,3-Benzodioxole-5-sulfonyl chloride

Preparation

Don Appropriate PPE

Set up in Chemical Fume Hood

Weigh Chemical

Perform Reaction

beriment

Decontaminate Glassware

Segregate Waste

Doff PPE Solid Waste in Labeled Container Liquid Waste in Labeled Container

Request Waste Pickup
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Emergency Response Protocol

Skin Contact Eye Contact Inhalation

Immediately remove contaminated clothing Rinse cautiously with water for several minutes Move victim to fresh air
Rinse skin with water/shower for at least 15 minutes Remove contact lenses, if present and easy to do Keep at rest in a comfortable breathing position
Seek immediate medical attention Seek immediate medical attention Seek immediate medical attention

Ingestion

Rinse mouth

DO NOT induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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